3',4',5,7-Tetrahydroxy-8-methoxyisoflavone

• CAS No.: 58262-89-8
• Molecular Formula: C16H12O7
• Molecular Weight: 316.26 g/mol
• IUPAC Name: 3-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-methoxychromen-4-one
• InChI: InChI=1S/C16H12O7/c1-22-15-12(20)5-11(19)13-14(21)8(6-23-16(13)15)7-2-3-9(17)10(18)4-7/h2-6,17-20H,1H3
• InChI Key: LOPIYUZMSJFIQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C2=C1OC=C(C2=O)C3=CC(=C(C=C3)O)O)O)O

Description

3',4',5,7-Tetrahydroxy-8-methoxyisoflavone (C₁₆H₁₂O₇; molecular weight: 316.0583 Da) is an isoflavonoid characterized by hydroxyl groups at positions 3', 4', 5, and 7, and a methoxy group at position 8 . It has been isolated from Belamcanda chinensis and identified via spectroscopic methods (UV, IR, NMR, and mass spectrometry) . Acute toxicity studies in rodents report an intraperitoneal LD₅₀ >250 mg/kg, though detailed toxicological profiles remain incomplete .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Isoflavones

Structural Differences

Key structural variations among related isoflavones include hydroxylation patterns, methoxy substitutions, and molecular weight (Table 1).

Table 1: Structural Comparison of Selected Isoflavones

Compound Name	Molecular Formula	Hydroxyl Positions	Methoxy Positions	Molecular Weight (Da)
3',4',5,7-Tetrahydroxy-8-methoxyisoflavone	C₁₆H₁₂O₇	3', 4', 5, 7	8	316.0583
6,7,8,4’-Tetrahydroxyisoflavone (6,8-DHD)	C₁₅H₁₀O₆	6, 7, 8, 4’	None	286.24
6,7,8,3’,4’-Pentahydroxyisoflavone (6,8,3’-THD)	C₁₅H₁₀O₇	6, 7, 8, 3’, 4’	None	302.24
7,8,2',4'-Tetrahydroxyisoflavone	C₁₅H₁₀O₆	7, 8, 2', 4'	None	286.24
3',8-Dihydroxy-4',6,7-trimethoxyisoflavone	C₁₈H₁₆O₇	3', 8	4', 6, 7	344.32

Key Observations :

• Hydroxylation vs.
• Ortho-Dihydroxy Pairs : Compounds like 6,8-DHD and 7,8,4’-trihydroxyisoflavone () feature ortho-dihydroxy groups, which enhance metal chelation and free radical scavenging . The absence of such pairs in 3',4',5,7-Tetrahydroxy-8-methoxyisoflavone may reduce its antioxidant efficacy.

Antioxidant Activity

• 6,8-DHD and 6,8,3’-THD: Synthesized from formononetin, these compounds demonstrated potent antioxidant activity in DPPH radical scavenging and reducing power assays, with 6,8,3’-THD outperforming 6,8-DHD due to its additional hydroxyl group at position 3’ .
• Target Compound: No direct antioxidant data are reported, but its 8-methoxy group likely reduces reactivity compared to hydroxylated analogs.

Toxicity

• The target compound’s LD₅₀ (>250 mg/kg, intraperitoneal) suggests moderate acute toxicity, though comparative data for analogs are lacking .